Cas no 2137597-71-6 (2,9-Dioxaspiro[5.5]undecan-3-ylmethanol)

• Product Name: 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol
• CAS No: 2137597-71-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5802873
• PubChem ID: 145875902
• Update Time: 2025-06-25

2,9-Dioxaspiro[5.5]undecan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• F91740
• EN300-633558
• 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol
• {2,9-dioxaspiro[5.5]undecan-3-yl}methanol
• 2137597-71-6
• (2,9-DIOXASPIRO[5.5]UNDECAN-3-YL)METHANOL

• Inchi： 1S/C10H18O3/c11-7-9-1-2-10(8-13-9)3-5-12-6-4-10/h9,11H,1-8H2
• InChI Key： RSHSFCIEYVZSDC-UHFFFAOYSA-N
• SMILES： O1C(CO)CCC2(C1)CCOCC2

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol

Introduction to 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol (CAS No. 2137597-71-6)

2,9-Dioxaspiro[5.5]undecan-3-ylmethanol, identified by the CAS number 2137597-71-6, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ether features a dioxane ring fused with a decane backbone, terminated with a hydroxymethyl group at the 3-position. The intricate architecture of this molecule presents a compelling framework for exploring novel biochemical interactions and therapeutic applications.

The compound's name, 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol, underscores its distinct structural features: the spirocyclic core connects two six-membered rings via a single carbon atom, while the dioxane moiety introduces oxygen atoms that may modulate electronic properties and hydrogen bonding capabilities. The presence of the hydroxymethyl group at the 3-position further enhances its potential as a chiral building block or as an intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity. The spirocyclic framework in 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol mimics natural products and bioactive scaffolds, making it an attractive candidate for drug discovery programs. Studies have demonstrated that such structures can interfere with protein-protein interactions or modulate enzyme activity by occupying specific binding pockets.

In particular, the dioxane ring in 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol (CAS No. 2137597-71-6) can serve as a rigid scaffold that stabilizes conformational constraints, while the hydroxymethyl group provides a versatile site for further functionalization. This combination has been exploited in designing molecules with enhanced pharmacokinetic properties, such as improved solubility or metabolic stability.

Current research is exploring the pharmacological potential of derivatives of 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol in various therapeutic areas. For instance, modifications to the dioxane ring have shown promise in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The spirocyclic core's ability to adopt multiple conformations may also contribute to allosteric modulation of target proteins, offering a strategy to overcome drug resistance.

The hydroxymethyl group at the 3-position of 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol (CAS No. 2137597-71-6) provides an excellent handle for derivatization through esterification, etherification, or oxidation reactions. These modifications can fine-tune physicochemical properties such as lipophilicity or polarity, which are crucial for optimizing drug delivery systems. Additionally, chiral derivatives of this compound have been investigated for their potential as prodrugs or enantiomerically pure active pharmaceutical ingredients (APIs).

Computational studies have further elucidated the binding modes of 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol and its derivatives with biological targets. Molecular docking simulations have revealed that the spirocyclic core can effectively occupy deep binding pockets in proteins, while the dioxane ring interacts through hydrogen bonds or hydrophobic effects. These insights have guided the design of next-generation compounds with improved target engagement and reduced off-target effects.

The synthesis of 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol (CAS No. 2137597-71-6) presents both challenges and opportunities for synthetic chemists. The spirocyclic connection between two heterocycles requires precise control over reaction conditions to ensure high yield and enantiomeric purity. However, recent advances in transition-metal-catalyzed reactions have made it feasible to construct such complex frameworks efficiently.

One particularly promising approach involves using palladium-catalyzed spirocyclization reactions to form the central carbon-carbon bond between the dioxane and decane moieties. This method allows for modular construction of related scaffolds by varying substituents on the rings before or after cyclization. Such strategies have been successfully applied to generate libraries of spirocyclic compounds for high-throughput screening.

The versatility of 2,9-Dioxaspiro[5.5]undecan-3-ylmethanol (CAS No. 2137597-71-6) extends beyond its role as a pharmacophore; it also serves as a valuable tool in chemical biology research. Its unique structure enables researchers to probe protein-ligand interactions using biophysical techniques such as NMR spectroscopy or X-ray crystallography. By studying how this molecule binds to biological targets, scientists can gain insights into fundamental mechanisms of disease pathogenesis.

In conclusion,2,9-Dioxaspiro[5.5]undecan-3-ylylmethanol represents a structurally fascinating compound with broad applications in drug discovery and chemical biology research.Combining rigidity from its spirocyclic core with functional diversity from its hydroxymethyl group,this molecule exemplifies how structural innovation can drive therapeutic progress.Due to ongoing investigations into its derivatives,it is anticipated that this compound will continue to play an important role in developing next-generation pharmaceuticals that address unmet medical needs.